Cas no 1251607-32-5 (4-(5-{5-(4-cyclohexylpiperazin-1-yl)methyl-1,2,4-oxadiazol-3-yl}pyridin-2-yl)thiomorpholine)

• Product Name: 4-(5-{5-(4-cyclohexylpiperazin-1-yl)methyl-1,2,4-oxadiazol-3-yl}pyridin-2-yl)thiomorpholine
• CAS No: 1251607-32-5
• MF: C₂₂H₃₂N₆OS
• MW: 428.594082832336
• CID: 6151650
• PubChem ID: 49666660
• Update Time: 2025-07-03

4-(5-{5-(4-cyclohexylpiperazin-1-yl)methyl-1,2,4-oxadiazol-3-yl}pyridin-2-yl)thiomorpholine Chemical and Physical Properties

Names and Identifiers

• 4-(5-{5-(4-cyclohexylpiperazin-1-yl)methyl-1,2,4-oxadiazol-3-yl}pyridin-2-yl)thiomorpholine
• 5-[(4-cyclohexylpiperazin-1-yl)methyl]-3-(6-thiomorpholin-4-ylpyridin-3-yl)-1,2,4-oxadiazole
• F3406-9040
• 5-((4-cyclohexylpiperazin-1-yl)methyl)-3-(6-thiomorpholinopyridin-3-yl)-1,2,4-oxadiazole
• VU0625332-1
• AKOS021730451
• 1251607-32-5
• 4-(5-{5-[(4-cyclohexylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl}pyridin-2-yl)thiomorpholine

• Inchi： 1S/C22H32N6OS/c1-2-4-19(5-3-1)27-10-8-26(9-11-27)17-21-24-22(25-29-21)18-6-7-20(23-16-18)28-12-14-30-15-13-28/h6-7,16,19H,1-5,8-15,17H2
• InChI Key： VEMKEWKCIMCAII-UHFFFAOYSA-N
• SMILES： S1CCN(C2C=CC(=CN=2)C2=NOC(CN3CCN(CC3)C3CCCCC3)=N2)CC1

Computed Properties

• Exact Mass: 428.23583084g/mol
• Monoisotopic Mass: 428.23583084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 86.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-(5-{5-(4-cyclohexylpiperazin-1-yl)methyl-1,2,4-oxadiazol-3-yl}pyridin-2-yl)thiomorpholine

Exploring 4-(5-{5-(4-cyclohexylpiperazin-1-yl)methyl-1,2,4-oxadiazol-3-yl}pyridin-2-yl)thiomorpholine (CAS No. 1251607-32-5): A Versatile Compound with Promising Applications

The chemical compound 4-(5-{5-(4-cyclohexylpiperazin-1-yl)methyl-1,2,4-oxadiazol-3-yl}pyridin-2-yl)thiomorpholine, identified by its CAS No. 1251607-32-5, is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of heterocyclic compounds, featuring a unique combination of 1,2,4-oxadiazole, pyridine, and thiomorpholine moieties. Its intricate structure and functional groups make it a promising candidate for various applications, particularly in the development of novel therapeutics.

One of the most intriguing aspects of 4-(5-{5-(4-cyclohexylpiperazin-1-yl)methyl-1,2,4-oxadiazol-3-yl}pyridin-2-yl)thiomorpholine is its potential role in targeting specific biological pathways. Researchers have been exploring its interactions with enzymes and receptors, particularly in the context of neurodegenerative diseases and cancer. The presence of the 1,2,4-oxadiazole ring, known for its bioisosteric properties, enhances the compound's ability to mimic natural substrates, making it a valuable tool in drug design.

In recent years, the demand for small molecule inhibitors and modulators has surged, driven by advancements in personalized medicine and targeted therapies. 4-(5-{5-(4-cyclohexylpiperazin-1-yl)methyl-1,2,4-oxadiazol-3-yl}pyridin-2-yl)thiomorpholine has emerged as a compound of interest due to its potential to modulate key signaling pathways. Its cyclohexylpiperazine moiety, in particular, is believed to contribute to its pharmacokinetic properties, such as improved solubility and membrane permeability.

The synthesis of 4-(5-{5-(4-cyclohexylpiperazin-1-yl)methyl-1,2,4-oxadiazol-3-yl}pyridin-2-yl)thiomorpholine involves a series of carefully optimized steps, including the formation of the 1,2,4-oxadiazole ring and subsequent coupling reactions. Researchers have highlighted the importance of green chemistry principles in its synthesis, aiming to reduce environmental impact while maintaining high yields and purity. This aligns with the growing trend of sustainable chemistry in the pharmaceutical industry.

Beyond its therapeutic potential, 4-(5-{5-(4-cyclohexylpiperazin-1-yl)methyl-1,2,4-oxadiazol-3-yl}pyridin-2-yl)thiomorpholine has also been investigated for its role in material science. Its unique electronic properties and stability make it a candidate for use in organic electronics and sensors. The compound's ability to form stable complexes with metals and other organic molecules opens up possibilities for innovative applications in nanotechnology and catalysis.

As the scientific community continues to explore the full potential of 4-(5-{5-(4-cyclohexylpiperazin-1-yl)methyl-1,2,4-oxadiazol-3-yl}pyridin-2-yl)thiomorpholine, its CAS No. 1251607-32-5 remains a key identifier for researchers and suppliers. The compound's versatility and promising properties make it a subject of ongoing research, with new findings regularly published in peer-reviewed journals. For those interested in the latest developments, staying updated with scientific literature and patent filings is essential.

In conclusion, 4-(5-{5-(4-cyclohexylpiperazin-1-yl)methyl-1,2,4-oxadiazol-3-yl}pyridin-2-yl)thiomorpholine represents a fascinating example of how complex molecular structures can lead to groundbreaking applications. Whether in drug discovery, material science, or sustainable chemistry, this compound continues to inspire innovation and holds immense promise for the future.